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Introduction
TT-10 is a small molecule activator of the Yes-associated protein (YAP)-transcriptional

enhancer factor domain (TEAD) signaling pathway.[1] This pathway is a key regulator of cell

proliferation and survival.[2][3] TT-10 was identified through large-scale, cell-based screenings

of pharmacological small molecules and has been shown to promote cardiomyocyte

proliferation and survival, making it a promising candidate for cardiac repair therapies.[4][5] The

compound exerts its effects by promoting the nuclear translocation of YAP, a transcriptional

coactivator that, in partnership with TEAD transcription factors, drives the expression of genes

involved in cell cycle progression and apoptosis inhibition.[1][4][6]

These application notes provide detailed protocols for two high-throughput screening (HTS)

assays relevant to the study of TT-10 and similar molecules: a YAP/TEAD-responsive

luciferase reporter assay for identifying pathway activators, and a high-content imaging assay

for quantifying cardiomyocyte proliferation.

Signaling Pathway
The Hippo signaling pathway is a key regulator of organ size and tissue homeostasis. When

the pathway is active, a kinase cascade leads to the phosphorylation of YAP, causing it to be
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sequestered in the cytoplasm. In the "Hippo-off" state, unphosphorylated YAP translocates to

the nucleus and binds to TEAD transcription factors, initiating the transcription of pro-

proliferative and anti-apoptotic genes. TT-10 promotes the nuclear localization of YAP, thus

activating this transcriptional program.
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Seed HEK293T cells in
384-well plates

Co-transfect with
8xGTIIC-luciferase and

Renilla plasmids

Incubate for 24 hours

Add test compounds and
TT-10 (positive control)

Incubate for 18-24 hours

Lyse cells and measure
Firefly and Renilla
luciferase activity

Normalize Firefly to Renilla
luciferase and calculate

fold activation
 

Plate hiPSC-CMs on
coated 384-well
imaging plates

Treat cells with test
compounds and TT-10

for 48-72 hours

Fix, permeabilize, and
block the cells

Incubate with primary
(anti-Ki67/PH3, anti-cTnT)
and secondary antibodies

Stain nuclei with
Hoechst or DAPI

Acquire images using a
high-content imaging system

Analyze images to quantify
proliferation markers in

cTnT-positive cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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